Cas no 137618-52-1 (4-(Benzyloxy)-3-hydroxybutanenitrile)

• Product Name: 4-(Benzyloxy)-3-hydroxybutanenitrile
• CAS No: 137618-52-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1245362
• PubChem ID: 14948167
• Update Time: 2025-04-20

4-(Benzyloxy)-3-hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3-hydroxy-4-(phenylmethoxy)-
• 4-(benzyloxy)-3-hydroxybutanenitrile
• CS-0337523
• starbld0040277
• SCHEMBL8328277
• 137618-52-1
• 3-hydroxy-4-phenylmethoxybutanenitrile
• AKOS013432306
• 4-(Benzyloxy)-3-hydroxybutanenitrile

• Inchi： 1S/C11H13NO2/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11,13H,6,8-9H2
• InChI Key： JEGNUZIGCHAVNZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CC#N)O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 384.9±32.0 °C at 760 mmHg
• Flash Point: 186.6±25.1 °C
• PSA: 53.25
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-3-hydroxybutanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds